1-(1-Benzhydrylazetidin-3-yl)pyrrolidine

• CAS No.: 55438-67-0
• Molecular Formula: C20H24N2
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-(1-benzhydrylazetidin-3-yl)pyrrolidine
• InChI: InChI=1S/C20H24N2/c1-3-9-17(10-4-1)20(18-11-5-2-6-12-18)22-15-19(16-22)21-13-7-8-14-21/h1-6,9-12,19-20H,7-8,13-16H2
• InChI Key: GVMPKWBOEMVYOE-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(1-Benzhydrylazetidin-3-yl)pyrrolidine is a useful research compound. Its molecular formula is C20H24N2 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrolidine (142 mg, 2 mmol) and triethylamine (100 mg, 1 mmol) were added to a solution of methanesulfonic acid 1-benzhydryl-azetidin-3-yl ester (317.4 mg, 1 mmol) in DMF (6 mL). (The methanesulfonic acid 1-benzhydryl-azetidin-3-yl ester was prepared as described in J. Org. Chem. 1991, 56, 6729-6730). The reaction mixture was heated at 70° C. overnight. After cooling to room temperature, the reaction mixture was treated with water. The aqueous layer was extracted with EtOAc (3×15 mL). The combined organic extracts were washed with brine and dried over sodium sulfate. The solvent was then removed under reduced pressure. Purification by flash chromatography on silica gel (CH2Cl2/MeOH 96:4) afforded the title compound as an oil (184 mg, 65%). MS: 293 (MH+); HPLC Rf: 5.95 min; HPLC purity: 92%.